2-methoxy-5-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine

Specification

• Molecular Formula: C14H20BNO3
• Molecular Weight: 261.13 g/mol
• IUPAC Name: 2-methoxy-5-[(E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine
• Standard InChI: InChI=1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)9-8-11-6-7-12(17-5)16-10-11/h6-10H,1-5H3/b9-8+
• Standard InChI Key: YPGPBPGFWHQGQH-CMDGGOBGSA-N
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C2=CN=C(C=C2)OC
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC2=CN=C(C=C2)OC

Introduction

2-Methoxy-5-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine is a complex organic compound featuring a pyridine ring, a methoxy group, and a tetramethyl-1,3,2-dioxaborolan-2-yl moiety attached to an ethenyl group. This compound is of interest in organic synthesis due to its potential applications in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely used in the synthesis of complex molecules.

Synthesis and Applications

The synthesis of 2-Methoxy-5-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]pyridine typically involves the formation of the boronic ester moiety, which is crucial for its role in cross-coupling reactions. These reactions are pivotal in organic synthesis for forming carbon-carbon bonds between unsaturated organic compounds.

Synthesis Steps:

• Formation of the Ethenyl Group: This involves the creation of the double bond at the 5-position of the pyridine ring.

• Introduction of the Boronic Ester Moiety: The tetramethyl-1,3,2-dioxaborolan-2-yl group is attached to the ethenyl group, typically through a palladium-catalyzed reaction.

Potential Applications:

• Pharmaceutical Synthesis: As intermediates in the synthesis of complex molecules with potential biological activity.

• Materials Science: In the development of new materials with specific optical or electronic properties.

Availability and Status